N-(3-chloro-4-fluorobenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H21ClFN3O2S2/c1-12(2)5-7-25-19(27)18-16(6-8-28-18)24-20(25)29-11-17(26)23-10-13-3-4-15(22)14(21)9-13/h3-4,6,8-9,12H,5,7,10-11H2,1-2H3,(H,23,26)
• InChI Key: JQFSEQYROHHWFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C20H21ClFN3O2S2
• Molecular Weight: 454.0 g/mol

Description

N-(3-chloro-4-fluorobenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H21ClFN3O2S2 and its molecular weight is 453.98. The purity is usually 95%.
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Scientific Research Applications

Structural Insights and Synthesis

The compound , due to its complex structure featuring a thienopyrimidine core and halogenated benzyl group, is likely to have relevance in the development of pharmaceuticals, given the activity of similar structures in various biological assays. For instance, compounds with thienopyrimidine cores have been examined for their crystal structures, providing insights into their conformational characteristics and potential for interaction with biological targets (S. Subasri et al., 2016). The crystallographic study reveals how the arrangement of these molecules could be crucial for their biological activity, emphasizing the folded conformation around the thioacetamide bridge and the intramolecular hydrogen bonding stabilizing this conformation.

Antitumor and Antifolate Activity

The structure of the compound suggests potential in antitumor applications. Analogs within this chemical space, specifically those involving thieno[2,3-d]pyrimidine scaffolds, have been identified as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the folate pathway and targets for cancer therapy (A. Gangjee et al., 2008). This suggests that derivatives of N-(3-chloro-4-fluorobenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide could potentially exhibit similar dual inhibitory activities, making them candidates for antitumor drug development.

Novel Antitumor Agents

Further exploration of sulfonamide derivatives has led to the design and synthesis of potent antitumor agents with low toxicity, emphasizing the relevance of incorporating sulfonamide and fluorouracil components (Z. Huang, Z. Lin, & J. Huang, 2001). Given the structural similarities, the compound of interest could be explored for its antitumor capabilities, possibly providing a foundation for developing new therapeutic agents with enhanced efficacy and reduced side effects.